4-chloro-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)benzamide

• IUPAC Name: 4-chloro-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C16H13ClN2O2S/c1-9-3-8-12(21-2)13-14(9)22-16(18-13)19-15(20)10-4-6-11(17)7-5-10/h3-8H,1-2H3,(H,18,19,20)
• InChI Key: AZGUGMCYCOHGJX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(C=C1)OC)N=C(S2)NC(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C16H13ClN2O2S
• Molecular Weight: 332.8 g/mol
• CAS No.: 912759-24-1

Description

4-chloro-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)benzamide is a synthetic compound that belongs to the class of benzothiazole derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.

Scientific Research Applications

Antidiabetic Agents

A series of benzamide derivatives, including those with structural motifs similar to the compound of interest, were prepared in the search for new antidiabetic agents. These studies led to the identification of potential drug candidates for treating diabetes mellitus, highlighting the therapeutic potential of benzamide derivatives in metabolic disorders (Nomura et al., 1999).

Antimicrobial Activity

Compounds incorporating the benzothiazole moiety have been evaluated for their antimicrobial activity. New pyridine derivatives, for example, were synthesized and showed variable and modest activity against bacteria and fungi, demonstrating the antimicrobial potential of benzothiazole derivatives (Patel, Agravat, & Shaikh, 2011).

Anticancer Activity

Benzothiazole derivatives have also been explored for their anticancer properties. A notable study synthesized indapamide derivatives, including a compound that showed high proapoptotic activity among synthesized compounds on melanoma cell lines. This research suggests that modifications of the benzothiazole core can yield potent anticancer agents (Yılmaz et al., 2015).

Molecular Structure Analysis

The synthesis and characterization of novel benzothiazole derivatives have been documented, including the structural analysis through methods like IR, NMR, and X-ray diffraction. Such studies contribute to the understanding of the molecular architecture and potential applications of benzothiazole-based compounds (Ćaleta et al., 2008).

Nematicidal Activity

Novel derivatives incorporating benzothiazole and other heterocyclic motifs have been evaluated for their nematicidal activities, showing promise against harmful nematodes. This indicates the potential of such compounds in agricultural applications to protect crops from pests (Liu et al., 2022).